Cas no 1161681-20-4 (juncuenin B)

juncuenin B structure
juncuenin B structure
Product Name:juncuenin B
CAS No:1161681-20-4
Molecular Formula:C18H18O2
Molecular Weight:266.334325313568
CID:2053677
PubChem ID:44178766

juncuenin B Properties

Names and Identifiers

    • juncuenin B
    • AKOS040762860
    • F94137
    • CHEMBL4065730
    • 1161681-20-4
    • SCHEMBL23754257
    • Juncuenin B
    • InChIKey: FJDKWDFWAXRBGQ-UHFFFAOYSA-N
    • Inchi: 1S/C18H18O2/c1-4-12-10(2)18(20)9-16-14(12)6-5-13-11(3)17(19)8-7-15(13)16/h4,7-9,19-20H,1,5-6H2,2-3H3
    • SMILES: OC1C(C)=C(C=C)C2=C(C=1)C1C=CC(=C(C)C=1CC2)O

Computed Properties

  • Exact Mass: 266.130679813g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 266.130679813g/mol
  • Heavy Atom Count: 20
  • Complexity: 366
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: Powder

juncuenin B Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TargetMol Chemicals
TN5701-5 mg
Juncuenin B
1161681-20-4 98%
5mg
¥ 4,040
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
J82730-5 mg
juncuenin B
1161681-20-4
5mg
¥5760.0 2021-09-09

juncuenin B Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1161681-20-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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